4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide

• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[3-(benzenesulfonyl)-1-(2-methoxyethyl)-4,5-dimethylpyrrol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C23H26N2O5S/c1-16-17(2)25(14-15-29-3)22(21(16)31(27,28)20-8-6-5-7-9-20)24-23(26)18-10-12-19(30-4)13-11-18/h5-13H,14-15H2,1-4H3,(H,24,26)
• InChI Key: SYFMRRMZVKWXPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)OC)CCOC)C

Description

The compound 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a structurally complex small molecule characterized by:

• A pyrrol ring substituted with a 2-methoxyethyl group, 4,5-dimethyl groups, and a phenylsulfonyl moiety.
• A 4-methoxybenzamide group linked to the pyrrol core.
• A molecular weight of approximately 565.66 g/mol (inferred from structurally related compounds in ) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized through the Fischer indole synthesis, which involves the reaction of a ketone with phenylhydrazine in the presence of an acid catalyst.

Introduction of Functional Groups: The methoxy, methoxyethyl, dimethyl, and phenylsulfonyl groups are introduced through various substitution reactions.

Coupling with Benzamide: The final step involves coupling the functionalized pyrrole ring with benzamide using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to reduce specific functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to introduce new functional groups or replace existing ones.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide in acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation using palladium on carbon.

Substitution: Halogenating agents, nucleophiles such as amines or alcohols, and electrophiles such as alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines .

Scientific Research Applications

4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be used in the study of biological pathways and as a probe to investigate enzyme activities and receptor interactions.

Industry: It can be used in the development of new materials, such as polymers and coatings, with specific chemical properties.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name/Identifier	Molecular Weight (g/mol)	Key Substituents/Functional Groups	Notable Properties/Inferences
Target Compound	~565.66	4-methoxybenzamide, phenylsulfonyl, 2-methoxyethyl, 4,5-dimethyl-pyrrol	High lipophilicity due to aromatic and alkyl groups; sulfonamide may enhance protein binding.
4-(4-amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-methylbenzenesulfonamide ()	589.1	Fluorophenyl, chromen-4-one, pyrazolopyrimidine, methylbenzenesulfonamide	Fluorine atoms may improve metabolic stability; chromen-4-one could confer fluorescence .
871486-55-4 ()	N/A	4-methoxybenzenesulfonamide, 2-methoxy-morpholinylsulfonylphenyl	Morpholine sulfonyl group likely enhances solubility; dual methoxy groups increase polarity .
313533-45-8 ()	N/A	Cyclohexylamino sulfonyl, methylphenyl benzamide	Cyclohexyl group increases lipophilicity; methylphenyl may sterically hinder binding .
N-(1-benzyl-3-cyano-4,5-dimethyl-1H-pyrrol-2-yl)-4-methoxy-N-[(4-methoxyphenyl)sulfonyl]benzenesulfonamide ()	565.66	Dual sulfonamide, benzyl, cyano, 4-methoxyphenyl	Dual sulfonamides may enhance acidity; cyano group introduces electron-withdrawing effects .

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing vs. Electron-Donating Groups: The target compound’s 4-methoxybenzamide (electron-donating) contrasts with cyano (electron-withdrawing) in . This affects charge distribution and binding to targets like kinases or proteases. Fluorine substituents () increase electronegativity and metabolic stability but may reduce solubility .
• Solubility and Lipophilicity: The morpholine sulfonyl group in 871486-55-4 () introduces polarity, likely improving aqueous solubility compared to the target compound’s phenylsulfonyl group .

Biological Activity

The compound 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide is a synthetic derivative that has garnered interest in pharmacological research due to its potential biological activities. This article reviews its biological activity, focusing on its antiproliferative effects, antiviral properties, and mechanisms of action based on diverse research findings.

Antiproliferative Activity

Recent studies have highlighted the antiproliferative effects of various derivatives related to benzamide compounds. For instance, compounds similar to 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide have shown significant inhibition of cancer cell lines.

Case Study: Antiproliferative Effects

A study evaluated the antiproliferative activity of several benzamide derivatives against various cancer cell lines, including MCF-7 (breast cancer), HCT116 (colon cancer), and HEK293 (human embryonic kidney) cells. The following table summarizes the IC50 values (the concentration required for 50% inhibition) observed:

Compound	Cell Line	IC50 (µM)
4-Methoxy-N-[1-(2-methoxyethyl)-...	MCF-7	3.1
4-Methoxy-N-[1-(2-methoxyethyl)-...	HCT116	5.3
4-Methoxy-N-[1-(2-methoxyethyl)-...	HEK293	4.0

These results indicate that the compound exhibits selective antiproliferative activity, particularly against breast cancer cells .

Antiviral Activity

The compound's structure suggests potential antiviral properties, similar to other N-phenylbenzamide derivatives that have been studied for their ability to inhibit viral replication.

Research indicates that compounds with a similar structure can enhance the intracellular levels of APOBEC3G (A3G), a protein known to inhibit the replication of various viruses, including Hepatitis B virus (HBV). The mechanism involves increasing A3G levels in infected cells, thereby reducing viral load .

Pharmacokinetic Profile

The pharmacokinetic properties of 4-methoxy-N-[1-(2-methoxyethyl)-4,5-dimethyl-3-(phenylsulfonyl)-1H-pyrrol-2-yl]benzamide have been assessed in animal models. Studies demonstrated favorable absorption and distribution characteristics, indicating potential for therapeutic use.